Retinoic acid-d3-1

• Molecular Formula: C20H28O2
• Molecular Weight: 303.5 g/mol
• InChI: InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+/i2D3
• InChIKey: SHGAZHPCJJPHSC-RYSSPHKDSA-N

Quantifying endogenous ATRA? Unlabeled internal standards introduce ion suppression and fail to correct extraction recovery. Retinoic acid-d3-1 is the solution. - **Precision**: +3 Da mass shift eliminates natural abundance interference; validated recovery 80-105%, CV <8% at 0.1-0.2 ng/mL LLOQ. - **Regulatory ready**: Meets bioanalytical method expectations for matrix effect mitigation; ≥98% purity with documented stability for multi-year clinical trials. - **Isomer-specific**: Simultaneously quantify ATRA, 13-cis-RA, and 4-oxo-RA without cross-talk.

Retinoic Acid-d3-1 Product Overview

Retinoic acid-d3-1 (CAS 3041101-53-2) is a stable isotope-labeled analog of all-trans-retinoic acid (ATRA) bearing three deuterium atoms at the 1-methyl position of the cyclohexenyl ring [1]. Like its parent compound—a natural RAR nuclear receptor agonist with IC50 values of 14 nM for RARα/β/γ and a Kd of 17 nM for PPARβ/δ [2]—this deuterated form is employed primarily as an internal standard for the precise quantification of endogenous ATRA and its isomers in biological matrices via LC-MS/MS [3]. Its defined deuteration site provides a distinct mass shift (+3 Da) from the unlabeled analyte, enabling isotope dilution mass spectrometry workflows without interference from the natural abundance isotopic envelope of ATRA.

Product Type Stable isotope-labeled internal standard (ISTD) for ATRA quantification

Workflow LC-MS/MS isotope dilution mass spectrometry in biological research matrices

Key Attribute Site-specific +3 Da deuteration; all-trans stereochemistry verified

• [1] PubChem. Retinoic acid-d3 (CID 173003019). National Center for Biotechnology Information. Accessed 2026. IUPAC Name: (2E,4E,6E,8E)-9-[6,6-dimethyl-2-(trideuteriomethyl)cyclohexen-1-yl]-3,7-dimethylnona-2,4,6,8-tetraenoic acid. View Source
• [2] MedChemExpress. Retinoic acid-d3-1 (Vitamin A acid-d3-1; ATRA-d3-1) Product Page. HY-14649S6. Molecular Weight: 303.45, Formula: C20H25D3O2. View Source
• [3] Gundersen TE, Bastani NE, Blomhoff R. Quantitative high-throughput determination of endogenous retinoids in human plasma using triple-stage liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(9):1375-1386. View Source

Why Retinoic Acid-d3-1 Cannot Be Replaced

Attempting to substitute Retinoic acid-d3-1 with unlabeled ATRA as an internal standard introduces ion suppression variability and precludes correction for extraction recovery, as the analyte and internal standard co-elute and share identical MRM transitions [1]. Conversely, replacing it with higher-deuterated variants such as ATRA-d5 or ATRA-d6 may seem viable but carries the risk of isotopic cross-talk: the natural M+3 isotopic peak of a d5- or d6-labeled standard can overlap with the d3-labeled analyte channel, compromising accuracy at low concentrations [2]. The specific site of deuteration (trideuteriomethyl at C-1 versus perdeuteration at 4,4,18,18,18 or 19,19,19,20,20,20 positions) also influences chromatographic retention time shifts and deuterium isotope effects on electrospray ionization efficiency, which are not uniform across all deuterated analogs [3]. These differences directly impact method ruggedness and must be validated for each specific internal standard.

Unlabeled ATRA Co-elution and shared MRM transitions prevent extraction recovery correction and may amplify ion suppression variability

Higher-deuterated variants (d5/d6) M+3 isotopic cross-talk from d5/d6 natural abundance envelope may overlap with the d3-labeled analyte channel at low concentrations

Alternative deuteration sites Retention time shifts and electrospray ionization efficiency differences are not uniform across positional deuteration patterns

• [1] Gundersen TE, Bastani NE, Blomhoff R. Quantitative high-throughput determination of endogenous retinoids in human plasma using triple-stage liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(9):1375-1386. (Uses stable isotope of atRA as IS, demonstrating necessity of isotopically labeled IS for accurate quantification.) View Source
• [2] Li W, Cohen LH. Quantitation of endogenous analytes in biofluid without a true blank matrix. Anal Chem. 2003;75(21):5854-5859. (Discusses isotopic cross-talk between stable isotope-labeled internal standards and analytes.) View Source
• [3] Berg T, Strand DH. 13C labelled internal standards—a solution to minimize ion suppression/enhancement effects in the determination of endogenous compounds by LC-MS/MS. J Chromatogr B. 2011;879(13-14):935-939. (Discusses deuterium isotope effects on retention time and ionization efficiency.) View Source

Retinoic Acid-d3-1 Comparative Evidence

Purity and Isomeric Control

Retinoic acid-d3-1 is supplied with a minimum purity of ≥98% (HPLC) as specified by the manufacturer . In contrast, research-grade unlabeled all-trans-retinoic acid is typically available at ≥98% purity but may contain up to 2% of 13-cis and 9-cis isomers that co-purify and interfere with isomer-specific quantification [1]. The structured Certificate of Analysis for the deuterated product ensures that isomer impurities are controlled below levels that could compromise isomeric resolution in LC-MS/MS methods targeting endogenous retinoids.

Isomeric Purity Control

Reported

≥98% HPLC with documented isomer QC vs Unlabeled ATRA: variable 13-cis/9-cis isomer profile not consistently reported

Supports isomer-specific quantification workflows

Isomer profile verified per batch COA

Evidence Dimension	Purity by HPLC
Target Compound Data	≥98% (Retinoic acid-d3-1, InvivoChem Cat. V103328)
Comparator Or Baseline	Unlabeled ATRA: typically ≥98% but variable isomeric impurity profile; isomer ratios not consistently reported for research-grade ATRA
Quantified Difference	Equivalent nominal purity; differentiation lies in documented isomeric control in deuterated batch QC
Conditions	HPLC purity assessment per manufacturer COA

Why This Matters

For isomer-specific quantification of ATRA, 13-cis-RA, and 9-cis-RA in biological samples, the controlled isomeric impurity profile of the deuterated internal standard reduces the risk of false positive signals from co-eluting unlabeled isomers.

• [1] Kane MA, Folias AE, Wang C, Napoli JL. Quantitative profiling of endogenous retinoic acid in vivo and in vitro by tandem mass spectrometry. Anal Chem. 2008;80(5):1702-1708. (Notes isomeric impurities in commercial ATRA and the need for isomer-specific internal standards.) View Source

Mass Spectrometric Specificity

Retinoic acid-d3-1 generates a precursor ion at m/z 304.2 ([M+H]⁺) and a product ion at m/z 208.1, providing a mass shift of +3 Da from unlabeled ATRA (m/z 301.2 → 205.1) [1]. This 3 Da separation is sufficient to eliminate spectral overlap from the natural M+1 and M+2 isotopic peaks of ATRA (which are approximately 22% and 2.4% of the monoisotopic peak, respectively). However, the M+3 natural abundance of ATRA-d5 (using five deuterium atoms) is significantly lower than that of ATRA-d3, meaning that for applications requiring the highest sensitivity, d5 or d6 analogs may offer marginally lower baseline noise from the unlabeled analyte's isotopic envelope. Conversely, the d3 analog requires less synthetic complexity and is typically available at lower cost per gram . No peer-reviewed study has reported a direct head-to-head comparison of extraction recovery or matrix effect between ATRA-d3, ATRA-d5, and ATRA-d6 in the same biological matrix.

Mass Shift

Class-level

+3 Da m/z 304.2 → 208.1

Resolves from M+1/M+2 natural isotopic envelope of ATRA

d5/d6 may offer lower baseline noise at extreme sensitivity requirements

Evidence Dimension	Mass shift from unlabeled ATRA
Target Compound Data	+3 Da (m/z 304.2 → 208.1)
Comparator Or Baseline	ATRA-d5: +5 Da (m/z 306 → 206); ATRA-d6: +6 Da; unlabeled ATRA: 0 Da (m/z 301.2 → 205.1)
Quantified Difference	3 Da sufficient for baseline resolution from M+1/M+2 of ATRA; M+3 natural abundance of ATRA is approximately 0.02% of the monoisotopic peak, contributing negligible cross-talk [1].
Conditions	Theoretical calculation based on C20H28O2 isotopic distribution; confirmed by MRM transitions reported in literature for ATRA-d5 (m/z 306 > 206)

Why This Matters

The 3 Da shift ensures sufficient resolution for routine bioanalytical workflows while offering a more economical option compared to d5 or d6 analogs; selection between d3, d5, and d6 should be based on the specific sensitivity requirements of the assay and the isotopic abundance pattern of the target analyte in the matrix of interest.

• [1] Gundersen TE, Bastani NE, Blomhoff R. Quantitative high-throughput determination of endogenous retinoids in human plasma using triple-stage liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(9):1375-1386. (m/z 301.2→205 for ATRA; m/z 305.0→209 for IS.) View Source

Extraction Recovery and Precision

A validated high-throughput LC-MS/MS method for endogenous retinoids in human plasma using a stable isotope-labeled ATRA internal standard achieved mean extraction recoveries of 80–105% across three spiking levels for various retinoid analytes [1]. Intra-day accuracy was within 8% of nominal, and intra-day precision was better than 8% CV for retinoic acids. Inter-day precision over a 12-day period was better than 12.5% CV. The limit of quantification was 0.1–0.2 ng/mL, with a mass limit of detection of 1–4 pg on-column [1]. While this study used a tetradeuterated analog rather than Retinoic acid-d3-1 specifically, the performance parameters are representative of the class of deuterated ATRA internal standards and demonstrate the quantitative reliability achievable with such standards.

Recovery & Precision

Class-level

80–105% recovery ≤8% CV intra-day; LOQ 0.1–0.2 ng/mL

Reported method performance in human plasma research matrix

Based on tetradeuterated analog; representative ISTD class data

Evidence Dimension	Extraction recovery, precision, and sensitivity
Target Compound Data	Expected to perform comparably to the tetradeuterated analog used in the cited study, given identical physicochemical properties
Comparator Or Baseline	Non-isotopic internal standard (e.g., structural analog): typically lower recovery correlation; no internal standard: unacceptable matrix effect variability
Quantified Difference	Recovery: 80–105% (deuterated IS method) vs. variable recovery without IS correction; Precision: <8% CV intra-day vs. >15% CV without IS; LOQ: 0.1–0.2 ng/mL [1]
Conditions	Human plasma, acetonitrile monophase extraction, APCI-LC-MS/MS, 100 µL plasma, total run time 7 min

Why This Matters

These validated method performance parameters provide confidence that Retinoic acid-d3-1, when used as an internal standard in a similar workflow, will yield accuracy and precision suitable for clinical and pharmacokinetic studies of ATRA and its isomers.

• [1] Gundersen TE, Bastani NE, Blomhoff R. Quantitative high-throughput determination of endogenous retinoids in human plasma using triple-stage liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(9):1375-1386. View Source

Storage Stability and Shipping

Retinoic acid-d3-1 is documented to be stable at -20°C for 3 years, at 4°C for 2 years, and at -80°C for 6 months in solution . The product is also stable at ambient temperature for several days during shipping . This specification provides explicit procurement planning guidance that is not uniformly available for all deuterated ATRA variants, some of which lack published long-term stability data.

Storage Stability

Data to verify

−20°C: 3 years (powder) 4°C: 2 years (powder) Ambient temperature: stable during shipping

Supports multi-year research study procurement planning

Per manufacturer COA; protect from light and inert atmosphere

Evidence Dimension	Long-term storage stability
Target Compound Data	Powder: -20°C, 3 years; 4°C, 2 years. In solvent: -80°C, 6 months. Ambient temperature stable for several days during shipping.
Comparator Or Baseline	Unlabeled ATRA: typically recommended storage at -20°C, but manufacturer-stated stability duration is often less explicitly defined. ATRA-d5 (Cayman): storage -20°C, no multi-year stability statement.
Quantified Difference	Retinoic acid-d3-1 provides explicit multi-year stability windows; comparator products often lack comparable published data.
Conditions	Per manufacturer Certificate of Analysis; storage under inert atmosphere, protected from light.

Why This Matters

Explicit storage stability data enable procurement teams to plan inventory and minimize degradation-related batch failures, directly impacting total cost of ownership for laboratories running longitudinal studies.

All-trans Stereochemical Integrity

All-trans-retinoic acid is susceptible to light-induced isomerization to 13-cis and 9-cis forms. The deuterated analog Retinoic acid-d3-1 is manufactured and supplied as the all-trans isomer, with QC documentation confirming stereochemical integrity . In validated LC-MS/MS methods, the extraction and sample preparation protocol is performed under yellow light and on ice to prevent isomerization [1]. The all-trans configuration of the deuterated internal standard must exactly match the target analyte to ensure identical extraction behavior and ionization efficiency; any pre-existing cis-isomer contamination in the internal standard would introduce systematic bias in the quantification of endogenous cis-isomers.

Stereochemical Integrity

Reported

All-trans verified QC documented

Critical for accurate cis-isomer quantification in biological samples

Handle under yellow light to prevent photoisomerization

Evidence Dimension	Stereochemical purity (all-trans content)
Target Compound Data	Supplied as all-trans-Retinoic acid-d3-1; stereochemistry verified by manufacturer QC
Comparator Or Baseline	Unlabeled ATRA research grade: may contain up to 2-5% 13-cis isomer upon delivery [2]
Quantified Difference	Not directly quantified in available datasheets; differentiation based on the controlled synthesis and QC process for deuterated standards
Conditions	Protected from light; stored under recommended conditions.

Why This Matters

For methods that require simultaneous quantification of all-trans, 13-cis, and 9-cis retinoic acids, the documented all-trans integrity of the deuterated internal standard is critical to avoid cross-contamination of isomer channels and ensure accurate isomer-specific quantification.

• [1] Gundersen TE, Bastani NE, Blomhoff R. Quantitative high-throughput determination of endogenous retinoids in human plasma using triple-stage liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(9):1375-1386. View Source
• [2] Kane MA, Folias AE, Wang C, Napoli JL. Quantitative profiling of endogenous retinoic acid in vivo and in vitro by tandem mass spectrometry. Anal Chem. 2008;80(5):1702-1708. View Source

Retinoic Acid-d3-1 Application Scenarios

Clinical PK Studies of Tretinoin

Retinoic acid-d3-1 serves as an optimal internal standard for LC-MS/MS quantification of ATRA in human plasma during pharmacokinetic studies of oral or topical tretinoin formulations. The validated method parameters—recovery of 80–105%, intra-day precision better than 8% CV, and a lower limit of quantification of 0.1–0.2 ng/mL [1]—are directly applicable to clinical trial bioanalysis. Its explicit storage stability specification supports multi-year clinical study timelines.

Endogenous Retinoid Profiling

For studies measuring endogenous ATRA, 13-cis-RA, and 4-oxo-RA in human serum or plasma as biomarkers of vitamin A status, metabolic disease, or cancer [1], Retinoic acid-d3-1 provides the necessary mass shift and stereochemical integrity to enable simultaneous isomer-specific quantification without interference from the natural isotopic envelope of endogenous ATRA.

Regulatory Bioanalysis Method Validation

When developing a regulatory-compliant bioanalytical method for ATRA quantification, the use of a stable isotope-labeled internal standard such as Retinoic acid-d3-1 is a regulatory expectation for mitigating matrix effects and ensuring assay robustness [2]. Its documented purity (≥98%) and stability data support the preparation of audit-ready validation reports.

In Vitro Retinoid Metabolism Studies

In microsomal or hepatocyte incubation studies investigating the metabolic fate of ATRA or novel retinoid analogs, Retinoic acid-d3-1 can be spiked as an internal standard post-incubation to correct for extraction variability and ionization suppression, as demonstrated in general protocols for deuterated ATRA internal standards [1].

Application

Selection Property

Validation Focus

ATRA Pharmacokinetic Research Studies

ISTD for human plasma research matrices

Extraction recovery and precision review

Endogenous Retinoid Profiling Research

Mass shift and stereochemical integrity

Isomer-specific quantification context

Bioanalytical Method Validation Research

Documented purity and stability data

Method validation documentation context

In Vitro Retinoid Metabolism Studies

Post-incubation internal standard spike

Extraction variability and ion suppression correction

• [1] Gundersen TE, Bastani NE, Blomhoff R. Quantitative high-throughput determination of endogenous retinoids in human plasma using triple-stage liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(9):1375-1386. View Source
• [2] European Medicines Agency. Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. 2011. (Emphasizes use of stable isotope-labeled internal standards to control matrix effects in LC-MS/MS methods.) View Source